Cas no 1804404-80-5 (3-Bromo-4-cyanopicolinoyl chloride)

• Product Name: 3-Bromo-4-cyanopicolinoyl chloride
• CAS No: 1804404-80-5
• MF: C₇H₂BrClN₂O
• MW: 245.460579395294
• CID: 4900437
• Update Time: 2025-10-20

3-Bromo-4-cyanopicolinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyanopicolinoyl chloride

• Inchi： 1S/C7H2BrClN2O/c8-5-4(3-10)1-2-11-6(5)7(9)12/h1-2H
• InChI Key： IABACLQLNLCNDZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CN=C1C(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 2.1
• Topological Polar Surface Area: 53.8

Additional information on 3-Bromo-4-cyanopicolinoyl chloride

3-Bromo-4-Cyanopicolinoyl Chloride (CAS No. 1804404-80-5): A Versatile Building Block in Heterocyclic Chemistry

3-Bromo-4-cyanopicolinoyl chloride (CAS No. 1804404-80-5) is a structurally complex heterocyclic compound that has garnered significant attention in modern medicinal chemistry and materials science. This compound, characterized by its pyridine core, bromine substituent, nitrile group, and acyl chloride functionality, serves as a pivotal intermediate in the synthesis of biologically active molecules and functional materials. Its unique combination of electron-withdrawing and electron-donating groups provides a platform for diverse chemical transformations, making it an essential reagent in both academic research and industrial applications.

The structural features of 3-bromo-4-cyanopicolinoyl chloride are central to its utility. The pyridine ring system offers aromatic stability and basicity, while the nitrile group (-CN) imparts strong electron-withdrawing effects that influence the electronic distribution across the molecule. The presence of a bromine atom at the 3-position introduces halogen-based reactivity, enabling selective substitution reactions under mild conditions. The terminal acyl chloride (-COCl) moiety is highly reactive, facilitating the formation of amides, esters, and other derivatives through nucleophilic acyl substitution mechanisms.

Recent advances in synthetic methodology have highlighted the strategic value of this compound in drug discovery pipelines. For instance, studies published in *Journal of Medicinal Chemistry* (2023) demonstrate its role as a key intermediate in the development of novel kinase inhibitors targeting cancer pathways. The bromine atom enables site-specific modification via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing for precise structural diversification. This flexibility is critical for optimizing pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

The nitrile functionality in 3-bromo-4-cyanopicolinoyl chloride has been exploited in multi-step syntheses leading to biologically active scaffolds. Research from *ACS Medicinal Chemistry Letters* (2022) reports its conversion into pyridinone derivatives with potent anti-inflammatory activity through hydrolysis followed by cyclization reactions. Additionally, the acyl chloride group enables rapid conjugation with amino acids or peptides, making it valuable for designing peptidomimetics with enhanced enzymatic resistance.

In materials science applications, this compound serves as a precursor for constructing conjugated polymers with tailored electronic properties. A 2023 study in *Advanced Materials* describes its incorporation into donor-acceptor copolymers for organic photovoltaics (OPVs), where the bromine atom facilitates controlled bandgap engineering while maintaining high charge-carrier mobility. The ability to fine-tune molecular architecture through bromine substitution positions it as an ideal candidate for next-generation optoelectronic devices.

Synthesis of CAS No. 1804404-80-5 typically involves multistep processes starting from readily available pyridine derivatives. One efficient route reported in *Organic Letters* (2021) employs bromination of 4-cyanopyridine followed by chloroformylation using phosgene or oxalyl chloride under carefully controlled conditions to preserve functional group integrity. Purification methods often include column chromatography or recrystallization to achieve high-purity standards required for pharmaceutical applications.

Safety data indicates that while this compound requires standard laboratory precautions due to its acyl chloride character (e.g., moisture sensitivity), it does not fall under restricted chemical categories when handled appropriately within research environments. Proper storage under inert atmosphere conditions ensures long-term stability without compromising reactivity profiles during synthetic protocols.

The versatility of this compound extends beyond traditional applications into emerging fields such as click chemistry and bioconjugation technologies. Recent work from *Chemical Communications* (2023) demonstrates its use as a masked electrophile in strain-promoted alkyne azide cycloaddition (SPAAC) reactions, enabling selective labeling of biomolecules without interfering with native functionalities.

In conclusion, 3-bromo-4-cyanopicolinoyl chloride represents a powerful tool for synthetic chemists seeking to develop innovative solutions across diverse scientific domains. Its strategic combination of functional groups enables precise control over molecular architecture while maintaining compatibility with modern synthetic methodologies like flow chemistry and automated synthesis platforms.